Cas no 1341317-45-0 (2-chloro-n-hexylpyrimidin-4-amine)

• Product Name: 2-chloro-n-hexylpyrimidin-4-amine
• CAS No: 1341317-45-0
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5573213
• Update Time: 2025-06-10

2-chloro-n-hexylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-n-hexylpyrimidin-4-amine
• 4-Pyrimidinamine, 2-chloro-N-hexyl-

• Inchi： 1S/C10H16ClN3/c1-2-3-4-5-7-12-9-6-8-13-10(11)14-9/h6,8H,2-5,7H2,1H3,(H,12,13,14)
• InChI Key： VNTRDJSNWNATOB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(NCCCCCC)=N1

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 364.9±15.0 °C(Predicted)
• pka: 2.92±0.10(Predicted)

Additional information on 2-chloro-n-hexylpyrimidin-4-amine

2-Chloro-N-Hexylpyrimidin-4-amine (CAS No. 1341317-45-0): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

2-Chloro-N-hexylpyrimidin-4-amine (CAS No. 1341317-45-0) is a versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, pharmaceutical research, and organic synthesis. This compound belongs to the class of pyrimidines, which are known for their biological activity and structural diversity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-chloro-N-hexylpyrimidin-4-amine, highlighting the latest research findings and its significance in the scientific community.

Chemical Properties and Structure

2-Chloro-N-hexylpyrimidin-4-amine is characterized by its unique molecular structure, which consists of a pyrimidine ring substituted with a chlorine atom at the 2-position and an N-hexyl group at the 4-position. The molecular formula of this compound is C₁₀H₁₅ClN₃, with a molecular weight of approximately 208.70 g/mol. The presence of the chlorine atom and the hexyl group imparts specific chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The pyrimidine ring is a fundamental building block in many biologically active compounds, including nucleic acids and several pharmaceutical drugs. The substitution pattern in 2-chloro-N-hexylpyrimidin-4-amine suggests that it may exhibit unique interactions with biological targets, potentially leading to novel therapeutic applications.

Synthesis Methods

The synthesis of 2-chloro-N-hexylpyrimidin-4-amine has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloropyrimidin-4-one with hexylamine in the presence of a suitable base. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

A more recent approach involves the use of transition metal-catalyzed cross-coupling reactions, such as palladium-catalyzed amination. This method offers improved selectivity and functional group tolerance, making it particularly useful for the synthesis of complex molecules with multiple substituents. The choice of synthesis method often depends on the specific requirements of the target application, such as the need for high purity or large-scale production.

Biological Activity and Potential Applications

The biological activity of 2-chloro-N-hexylpyrimidin-4-amine has been a subject of extensive research in recent years. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. One notable application is its potential as an inhibitor of specific enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders.

In addition to its enzymatic inhibition properties, 2-chloro-N-hexylpyrimidin-4-amine has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can modulate inflammatory responses by interacting with key signaling pathways involved in inflammation. This property makes it a promising candidate for developing new anti-inflammatory drugs.

Clinical Trials and Future Prospects

The potential therapeutic applications of 2-chloro-N-hexylpyrimidin-4-amine have led to several preclinical studies and early-stage clinical trials. These trials aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in various disease models. Preliminary results have been encouraging, with some studies reporting significant improvements in disease outcomes without major adverse effects.

Further research is needed to fully understand the mechanisms underlying the biological activity of 2-chloro-N-hexylpyrimidin-4-amine. Ongoing studies are focusing on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthesis methods that can support large-scale production for clinical use.

Conclusion

2-Chloro-N-hexylpyrimidin-4-amine (CAS No. 1341317-45-0) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new therapeutic agents. As research continues to advance our understanding of this compound, it is likely that we will see more innovative applications emerge in the coming years.